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Acerinol

Name: Acerinol
Brand: Smolecule
SKU: S516918
Rating: 4 (8 reviews)

Catalog No.

S516918

CAS No.

19902-53-5

M.F

C30H46O5

M. Wt

486.69

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others
4. reference

General Information

CAS Number

19902-53-5

Product Name

Acerinol

IUPAC Name

(1S,2R,3R,7S,12S,17R,18R,19R,22S)-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24,25-trioxaheptacyclo[19.2.1.19,12.01,18.03,17.04,14.07,12]pentacos-4(14)-en-2-ol

Molecular Formula

C30H46O5

Molecular Weight

486.69

InChI

InChI=1S/C30H46O5/c1-16-14-19-23(26(4,5)32)35-30(33-19)22(16)27(6)12-10-17-15-29-13-11-21(34-29)25(2,3)20(29)9-8-18(17)28(27,7)24(30)31/h16,19-24,31-32H,8-15H2,1-7H3/t16-,19?,20+,21?,22-,23+,24-,27-,28-,29+,30+/m1/s1

InChI Key

QSMBCFYTBUXTGE-OZOOACSHSA-N

SMILES

CC1CC2C(OC3(C1C4(CCC5=C(C4(C3O)C)CCC6C(C7CCC6(C5)O7)(C)C)C)O2)C(C)(C)O

Solubility

Soluble in DMSO

Synonyms

Acerinol

Description

The exact mass of the compound Acerinol is 486.3345 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

Exact Mass

486.3345

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-05

Reference

1: Liu DL, Li YJ, Yao N, Xu J, Chen ZS, Yiu A, Zhang CX, Ye WC, Zhang DM. Acerinol, a cyclolanstane triterpenoid from Cimicifuga acerina, reverses ABCB1-mediated multidrug resistance in HepG2/ADM and MCF-7/ADR cells. Eur J Pharmacol. 2014 Jun 15;733:34-44. doi: 10.1016/j.ejphar.2014.03.043. Epub 2014 Apr 4. PubMed PMID: 24704556.

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